4-[1-cyano-2-(1H-indol-3-yl)vinyl]benzonitrile

• IUPAC Name: 4-[(E)-1-cyano-2-(1H-indol-3-yl)ethenyl]benzonitrile
• InChI: InChI=1S/C18H11N3/c19-10-13-5-7-14(8-6-13)15(11-20)9-16-12-21-18-4-2-1-3-17(16)18/h1-9,12,21H/b15-9-
• InChI Key: YCBAYJHQYCKAPS-DHDCSXOGSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C=C(C#N)C3=CC=C(C=C3)C#N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2)/C=C(/C#N)\C3=CC=C(C=C3)C#N
• Molecular Formula: C18H11N3
• Molecular Weight: 269.3 g/mol

Description

4-[1-cyano-2-(1H-indol-3-yl)vinyl]benzonitrile, also known as CIV, is a fluorescent compound that has gained attention in scientific research due to its unique properties. This compound belongs to the family of indole derivatives and has been synthesized using various methods.

Mechanism of Action

4-[1-cyano-2-(1H-indol-3-yl)vinyl]benzonitrile acts as a fluorescent probe by emitting light when excited by a specific wavelength of light. This property has been used to study the localization and trafficking of proteins in cells, as well as to study the interaction between proteins and other molecules. This compound has also been shown to selectively bind to certain proteins, which can be used to study the structure and function of these proteins.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and does not affect cell viability or proliferation. It has been used in various cell types, including cancer cells, without any adverse effects. This compound has also been shown to have minimal interference with other cellular processes, making it an ideal tool for studying protein localization and trafficking.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[1-cyano-2-(1H-indol-3-yl)vinyl]benzonitrile is its high selectivity and sensitivity for certain proteins. This allows for the study of specific proteins and their interactions with other molecules. Additionally, this compound has minimal interference with other cellular processes, making it an ideal tool for studying protein localization and trafficking. However, one limitation of this compound is its limited photostability, which can affect the accuracy of experiments over time.

Future Directions

There are several future directions for the use of 4-[1-cyano-2-(1H-indol-3-yl)vinyl]benzonitrile in scientific research. One potential direction is the development of more photostable derivatives of this compound, which would improve the accuracy of experiments over time. Another potential direction is the use of this compound in the development of new cancer therapies, as it has been shown to selectively bind to certain proteins in cancer cells. Additionally, this compound could be used to study the structure and function of ion channels in more detail, which could lead to the development of new drugs for a variety of diseases.

Synthesis Methods

4-[1-cyano-2-(1H-indol-3-yl)vinyl]benzonitrile can be synthesized using various methods, including the Knoevenagel condensation reaction and the Suzuki-Miyaura cross-coupling reaction. The Knoevenagel condensation reaction involves the reaction of 3-indolecarboxaldehyde with malononitrile in the presence of a base to form the intermediate compound. This intermediate is then reacted with 4-bromobenzonitrile to obtain this compound. The Suzuki-Miyaura cross-coupling reaction involves the reaction of 3-indoleboronic acid with 4-bromobenzonitrile in the presence of a palladium catalyst to obtain this compound.

Scientific Research Applications

4-[1-cyano-2-(1H-indol-3-yl)vinyl]benzonitrile has been widely used in scientific research as a fluorescent probe due to its unique properties. It has been used to study the localization and trafficking of proteins in cells, as well as to study the interaction between proteins and other molecules. This compound has also been used to study the structure and function of ion channels, which are important targets for drug development. Additionally, this compound has been used to study the behavior of cancer cells and the development of cancer therapies.